Cas no 143317-90-2 (Piperidine-d11 (9CI))

Piperidine-d11 (9CI) is a deuterated analog of piperidine, where all hydrogen atoms are replaced by deuterium (D). This isotopically labeled compound is widely used as a solvent, reagent, or internal standard in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) due to its enhanced spectral properties. The high isotopic purity (typically ≥98% D) ensures minimal interference from proton signals, improving analytical accuracy. Its stability and compatibility with organic synthesis make it valuable in mechanistic studies, kinetic isotope effect (KIE) investigations, and pharmaceutical research. Piperidine-d11 is particularly useful in deuterium labeling experiments, offering precise tracking of molecular interactions and reaction pathways.
Piperidine-d11 (9CI) structure
Piperidine-d11 (9CI) structure
Product Name:Piperidine-d11 (9CI)
CAS No:143317-90-2
MF:C5H11N
MW:96.2153198719025
CID:138168
PubChem ID:16212919
Update Time:2025-05-21

Piperidine-d11 (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperidine-d11 (9CI)
    • PIPERIDINE-D11
    • (2H11)piperidine
    • J-007799
    • Piperidine-d11, 98 atom % D
    • piperidine- d11
    • (~2~H_11_)Piperidine
    • Piperidine-d11(9ci)
    • DTXSID60583728
    • 143317-90-2
    • NQRYJNQNLNOLGT-KTIYLIMOSA-N
    • AKOS015910803
    • 1,2,2,3,3,4,4,5,5,6,6-undecadeuteriopiperidine
    • Piperidine-d11 (9CI); Piperidine-D11
    • Inchi: 1S/C5H11N/c1-2-4-6-5-3-1/h6H,1-5H2/i1D2,2D2,3D2,4D2,5D2/hD
    • InChI Key: NQRYJNQNLNOLGT-KTIYLIMOSA-N
    • SMILES: N1([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

  • Exact Mass: 96.158193561g/mol
  • Monoisotopic Mass: 96.158193561g/mol
  • Isotope Atom Count: 11
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 30.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 0.973 g/mL at 25 °C
  • Melting Point: −13 °C(lit.)
  • Boiling Point: 106 °C(lit.)
  • Flash Point: 40 °F
  • Refractive Index: n20/D 1.448(lit.)
  • Solubility: Not determined
  • Vapor Pressure: No data available

Piperidine-d11 (9CI) Security Information

Piperidine-d11 (9CI) Pricemore >>

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Piperidine-d11 (9CI) Related Literature

Additional information on Piperidine-d11 (9CI)

Piperidine-d11 (9CI): A Comprehensive Overview of CAS No. 143317-90-2

Piperidine-d11 (9CI), with the CAS number 143317-90-2, is a deuterated form of piperidine, a cyclic amine that plays a crucial role in various chemical and pharmaceutical applications. This compound is particularly valuable in the field of nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) due to its unique isotopic composition, which enhances the resolution and accuracy of analytical techniques.

Piperidine-d11 (9CI) is synthesized by the deuteration of piperidine, where all hydrogen atoms are replaced by deuterium atoms. This process results in a compound with a higher molecular weight and distinct spectroscopic properties compared to its non-deuterated counterpart. The deuterium atoms in Piperidine-d11 (9CI) provide enhanced stability and reduced metabolic degradation, making it an ideal choice for studies involving metabolic pathways and drug metabolism.

In recent years, the use of deuterated compounds like Piperidine-d11 (9CI) has gained significant attention in the pharmaceutical industry. Research has shown that deuterium substitution can alter the pharmacokinetic properties of drugs, leading to improved therapeutic outcomes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that deuterated analogs of certain drugs exhibited increased bioavailability and reduced toxicity compared to their non-deuterated forms.

The isotopic labeling provided by Piperidine-d11 (9CI) is also beneficial in the development and optimization of drug delivery systems. By incorporating deuterium-labeled compounds into drug formulations, researchers can track the distribution and metabolism of drugs more effectively. This information is crucial for understanding the pharmacodynamics and pharmacokinetics of new drug candidates, ultimately leading to more efficient and safer therapeutic agents.

In addition to its applications in drug development, Piperidine-d11 (9CI) is widely used in synthetic chemistry as a building block for the synthesis of complex molecules. Its unique properties make it an excellent reagent for various organic transformations, including nucleophilic substitution reactions and catalytic processes. The stability and reactivity of Piperidine-d11 (9CI) have been leveraged in the synthesis of natural products, pharmaceuticals, and materials science applications.

The environmental impact of deuterated compounds like Piperidine-d11 (9CI) is another area of active research. Studies have shown that deuterium substitution can reduce the environmental degradation rate of certain chemicals, potentially minimizing their ecological footprint. This aspect is particularly relevant in industries where chemical stability and longevity are critical factors.

In conclusion, Piperidine-d11 (9CI) with CAS number 143317-90-2 is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique isotopic composition makes it an invaluable tool for NMR spectroscopy, mass spectrometry, drug development, synthetic chemistry, and environmental studies. As research continues to advance, the potential uses and benefits of Piperidine-d11 (9CI) are likely to expand further, contributing to significant advancements in multiple scientific disciplines.

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